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Compound of Interest

Compound Name: 2'-Bromoacetophenone

Cat. No.: B1265738 Get Quote

An In-depth Technical Guide to the Physical Properties of 2'-Bromoacetophenone

This technical guide provides a comprehensive overview of the physical properties of 2'-
Bromoacetophenone, with a specific focus on its melting and boiling points. It is intended for

researchers, scientists, and professionals in drug development who utilize this compound in

their work. This document details experimental protocols for determining these physical

properties and includes a workflow for a relevant synthetic process.

Physical Properties of 2'-Bromoacetophenone
2'-Bromoacetophenone (CAS Number: 2142-69-0) is an organic compound featuring a

bromine atom substituted at the 2-position of the phenyl ring of acetophenone.[1] At room

temperature, it typically appears as a clear, pale yellow liquid.[1] It is important to distinguish

this isomer from 2-Bromoacetophenone (α-Bromoacetophenone or phenacyl bromide, CAS

Number: 70-11-1), where the bromine is on the alpha-carbon of the acetyl group, and which is

a solid at room temperature with a melting point of approximately 48-51 °C.[2][3]

Data Presentation
The following table summarizes the key physical properties of 2'-Bromoacetophenone.
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Physical Property Value Reference

CAS Number 2142-69-0

Molecular Formula C₈H₇BrO

Molecular Weight 199.04 g/mol

Physical Form Liquid

Color Colorless to pale yellow

Boiling Point 136 °C

Density 1.476 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.568 (lit.)

Experimental Protocols
Accurate determination of physical properties such as melting and boiling points is crucial for

compound identification and purity assessment.

Determination of Melting Point
While 2'-Bromoacetophenone is a liquid at room temperature, this general protocol is

standard for solid organic compounds.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation: A small amount of the solid compound is finely powdered on a porous

plate. The open end of a glass capillary tube (sealed at one end) is pushed into the powder.

The tube is then tapped gently, or the tube is dropped down a larger glass tube, to compact

the powder at the sealed end. This is repeated until 1-2 mm of the compound is packed in

the bottom.

Apparatus Setup: The capillary tube is placed in the sample holder of the melting point

apparatus. A thermometer is inserted into the designated well to monitor the temperature of

the heating block.
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Measurement:

Rapid Determination (Optional): A preliminary rapid heating is often performed to find an

approximate melting range.

Accurate Determination: A fresh sample is heated at a slow, controlled rate, typically 1-2

°C per minute, starting from a temperature about 15-20 °C below the approximate melting

point.

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample becomes a liquid. A pure

compound will typically exhibit a sharp melting range of 0.5-1.0 °C.

Determination of Boiling Point
Methodology: Thiele Tube Method

Sample Preparation: A few drops of the liquid sample are placed into a small fusion tube. A

capillary tube, sealed at one end, is inverted and placed inside the fusion tube with the open

end submerged in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb. This assembly is then inserted into a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil), ensuring the sample is

below the oil level.

Measurement: The side arm of the Thiele tube is heated gently and continuously with a

burner. This design allows for uniform heating of the oil via convection.

Observation: As the temperature rises, the air trapped in the capillary tube will expand and

exit as bubbles. Heating continues until a continuous and rapid stream of bubbles emerges

from the capillary tip. At this point, the heat source is removed.

Boiling Point Reading: The liquid will begin to cool. The boiling point is the temperature at

which the stream of bubbles stops and the liquid just begins to enter the capillary tube. This

indicates that the vapor pressure of the liquid equals the atmospheric pressure.
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Synthesis Workflow Visualization
The synthesis of α-bromoacetophenone compounds can be achieved through various

methods. The following diagram illustrates a general workflow for the synthesis via bromination

of a substituted acetophenone using a bromate and a bisulfite solution, as described in patent

CN101462935B. This method is highlighted for its use of water as a solvent, making it a more

environmentally friendly process.

1. Prepare Reaction Mixture
- Add substituted acetophenone

- Add bromate (e.g., NaBrO3) in aqueous solution

2. Initiate Reaction
- Stir the mixture

- Slowly add bisulfite solution (e.g., NaHSO3)
- Control temperature (30-90°C)

3. Reaction Period
- Stir continuously for 2-9 hours at the set temperature

4. Product Isolation
- Cool the reaction mixture to room temperature

- Filter the resulting solid product

5. Purification
- Wash the crude product with ice water

- Recrystallize from a suitable solvent (e.g., ethanol)
- Dry the final product

α-Bromoacetophenone
(Final Product)
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Click to download full resolution via product page

Synthesis of α-Bromoacetophenone Compound

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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